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Compound of Interest

Compound Name: Methyl 2-hydroxytetradecanoate

Cat. No.: B164385

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-hydroxytetradecanoate, also known as 2-hydroxy Myristic Acid methyl ester, is a
hydroxylated fatty acid methyl ester.[1][2] This class of molecules is of significant interest in
lipid biochemistry and cell signaling research. While detailed biological activity for this specific
compound is not extensively documented in publicly available literature, its structural similarity
to other 2-hydroxy fatty acids suggests potential involvement in critical biological processes,
particularly in the realm of sphingolipid metabolism.[3][4][5] 2-hydroxy fatty acids are integral
components of sphingolipids, which are key players in maintaining membrane structure and
modulating signaling pathways that govern cell differentiation, proliferation, and apoptosis.[6][7]

This technical guide provides a comprehensive overview of the known properties, synthesis,
and potential biological relevance of methyl 2-hydroxytetradecanoate.

Physicochemical and Spectroscopic Properties

A summary of the key physicochemical and spectroscopic data for methyl 2-
hydroxytetradecanoate is presented below.

Physical and Chemical Properties
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Property Value Source

CAS Number 56009-40-6 [1]18]
methyl 2-

IUPAC Name 9]
hydroxytetradecanoate
2-hydroxy Myristic Acid methyl

Synonyms ester, Methyl (z)-2- [1][8]

hydroxymyristate, SFE 15:0;0

Molecular Formula C15H3003 [1]8]
Molecular Weight 258.4 g/mol [1][8]
Appearance Solid [1]
Solubility Soluble in Chloroform, Ether, o

and Methanol

Spectroscopic Data

Technique

Data Highlights

Mass Spectrometry (as TMS derivative)

Molecular Formula: C18H3803Si, Molecular
Weight: 330.5780

Infrared (IR) Spectroscopy

Characteristic peaks for O-H, C-H, C=0 (ester),

and C-O functional groups are expected.

1H-NMR Spectroscopy

Expected signals include a triplet for the
terminal methyl group (~0.88 ppm), a broad
multiplet for the methylene chain protons (~1.2-
1.6 ppm), a signal for the proton on the
hydroxyl-bearing carbon, and a singlet for the

methyl ester protons (~3.7 ppm).[10]

13C-NMR Spectroscopy

Expected signals include those for the carbonyl
carbon of the ester, the carbon bearing the
hydroxyl group, the methyl ester carbon, and the

carbons of the aliphatic chain.
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Synthesis and Characterization

While a specific, detailed protocol for the synthesis of methyl 2-hydroxytetradecanoate is not
readily available in the literature, a general and plausible synthetic route involves the a-
hydroxylation of myristic acid followed by esterification.

General Synthetic Approach

A common method for the synthesis of 2-hydroxy fatty acids involves the bromination of the
corresponding fatty acid at the a-position, followed by nucleophilic substitution with a hydroxide
ion. The resulting 2-hydroxy fatty acid can then be esterified to yield the methyl ester.

a-Bromination Hydrolysis Esterification
e.g., Hell-Volhard-Zelinsk e.g., aq. base e.g., Methanol, Acid catalyst]

2-Hydroxy Myristic Acid
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(CAS 56009-40-6)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b164385?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

